7-Methoxybicyclo[2.2.1]hept-2-ene

• CAS RN: 13041-10-6
• Molecular Formula: C9H10O4
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 7-methoxybicyclo[2.2.1]hept-2-ene
• InChI: InChI=1S/C8H12O/c1-9-8-6-2-3-7(8)5-4-6/h2-3,6-8H,4-5H2,1H3
• InChI Key: RELKQDGGKGDNGY-UHFFFAOYSA-N
• SMILES: COC1C2CCC1C=C2
• Other CAS RN: 36197-25-8
• synonyms: Bicyclo[2.2.1]hept-2-ene,7-methoxy-anti-

Description

7-Methoxybicyclo[2.2.1]hept-2-ene is a bicyclic organic compound that belongs to the class of terpenes. It is also known as 2,5-dimethyl-2-vinyloxolane or 2-vinyloxolane-2,5-dimethyl. This compound has attracted the attention of researchers due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and flavors.

Mechanism of Action

The mechanism of action of 7-Methoxybicyclo[2.2.1]hept-2-ene is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can exert various biochemical and physiological effects in the body. For example, it has been found to exhibit antioxidant activity, which can help protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-Methoxybicyclo[2.2.1]hept-2-ene in lab experiments is its relatively simple synthesis method. It is also a stable compound that can be easily stored and transported. However, one limitation is that it may not be readily available in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 7-Methoxybicyclo[2.2.1]hept-2-ene. One area of interest is its potential as a drug candidate for the treatment of Alzheimer's disease. Further studies are needed to fully understand its mechanism of action and to determine its efficacy and safety in humans. Another area of interest is its potential as a natural flavoring agent in the food industry. Further studies are needed to investigate its flavor profile and to determine its safety for human consumption.
In conclusion, this compound is a bicyclic organic compound that has attracted the attention of researchers due to its potential applications in various fields such as pharmaceuticals, agrochemicals, and flavors. Its synthesis method is relatively simple, and it has been found to exhibit various biochemical and physiological effects in the body. Further research is needed to fully understand its mechanism of action and to explore its potential applications in different fields.

Synthesis Methods

The synthesis of 7-Methoxybicyclo[2.2.1]hept-2-ene can be achieved by several methods. One of the most common methods is the Diels-Alder reaction between 2-methyl-1,3-butadiene and 2-methoxy-2,3-dihydrofuran. This reaction yields a mixture of endo and exo isomers, which can be separated by column chromatography. Another method involves the reaction of 2-methyl-2-vinyloxirane with methanol in the presence of a strong acid catalyst.

Scientific Research Applications

7-Methoxybicyclo[2.2.1]hept-2-ene has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, it has been found to exhibit antifungal, antiviral, and anticancer activities. It has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease.